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Compound of Interest

Compound Name: Methyldiphenylphosphine

Cat. No.: B073815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyldiphenylphosphine (PMePh₂), a versatile organophosphine compound frequently

employed as a ligand in catalysis and organic synthesis. The following sections detail

quantitative physical data, standardized experimental protocols for their determination, and a

visualization of the interplay between these fundamental characteristics.

Core Physical Properties
Methyldiphenylphosphine is a colorless to slightly yellow, viscous liquid at room temperature.

[1][2][3] It is known to be air-sensitive and insoluble in water.[2][4] Key physical properties are

summarized in the tables below, compiled from various sources.
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Property Value Source(s)

Molecular Formula C₁₃H₁₃P [5][6]

Molecular Weight 200.22 g/mol [5][6]

Appearance
Colorless to slightly yellow,

viscous liquid
[1][2][5][6]

Melting Point 117-118 °C [1][2][4]

Boiling Point 284 °C (at 760 mmHg) [1]

186 °C (at 50 mmHg) [5]

120-122 °C (at 1.5 mmHg) [2][4][7][8][9]

Flash Point >110 °C (>230 °F) [2][4]

113 °C (235.4 °F) - closed cup [9][10][11]

Optical and Other Properties
Property Value Source(s)

Density 1.0779 g/cm³ [1]

1.06 g/mL [5]

1.076 g/cm³ [10]

1.076 g/mL at 25 °C [2][4][7][12][8]

Refractive Index n20/D 1.625 [2][4][7][12][8][9]

n20/D 1.00 [5]

Water Solubility Insoluble [2][4]

Sensitivity Air Sensitive [2][4]
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While the specific experimental details for the data cited above are not publicly available, the

following are detailed, standardized methodologies for determining the key physical properties

of a liquid organic compound such as methyldiphenylphosphine.

Density Measurement
The density of a liquid can be determined using several methods, with the pycnometer and

hydrometer methods being common in laboratory settings.[11][13]

Pycnometer Method:[11]

A pycnometer, a glass flask with a precisely known volume, is thoroughly cleaned, dried, and

weighed empty.

The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.

The temperature of the liquid should be controlled and recorded, typically at 20°C or 25°C.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Hydrometer Method:[13]

The liquid sample is poured into a graduated cylinder or a container wide and deep enough

for the hydrometer to float freely.

A hydrometer, a calibrated glass instrument, is gently lowered into the liquid until it floats.

The density is read directly from the scale on the stem of the hydrometer at the point where

the surface of the liquid meets the stem. The reading should be taken at the bottom of the

meniscus for most liquids.
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The boiling point of a liquid can be determined by distillation or the Thiele tube method, which

is suitable for small sample volumes.[14][15]

Thiele Tube Method:[15][16]

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer with the bulb of the thermometer level with the

sample.

The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.[16]

Melting Point Determination
For substances that are solid at room temperature or have a high melting point, the capillary

method is standard.[5][7]

Capillary Method:[5][12]

A small amount of the finely powdered solid sample is packed into a capillary tube, which is

sealed at one end.

The capillary tube is attached to a thermometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The assembly is placed in a melting point apparatus, which typically consists of a heated

block or an oil bath.

The sample is heated slowly and steadily.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has melted into a clear liquid is recorded as the

end of the melting range. For a pure compound, this range is typically narrow.

Refractive Index Measurement
The refractive index of a liquid is a measure of how much light is bent, or refracted, when it

enters the liquid and is a characteristic property. It is measured using a refractometer.[1][10]

Using a Digital Refractometer:[10][17]

The prism of the refractometer is cleaned with a soft cloth and a suitable solvent (e.g.,

ethanol or isopropanol) and allowed to dry completely.

A few drops of the liquid sample are placed onto the prism.

The instrument, which is typically temperature-controlled (often at 20°C), measures the

refractive index automatically based on the principle of total internal reflection.[10]

The refractive index is displayed on a digital screen, usually to four or five decimal places.

The value is often reported with respect to the D-line of sodium (589 nm).[17]

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. It is a critical safety parameter and is commonly measured using a closed-cup or

open-cup tester.[4][9]

Closed-Cup Method (e.g., Pensky-Martens):[3][9]

The liquid sample is placed in a test cup, and the cup is sealed with a lid.
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The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, an ignition source (a small flame) is introduced into the

vapor space above the liquid through an opening in the lid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Interrelation of Physical Properties
The physical properties of a liquid are interconnected. For instance, intermolecular forces

influence vapor pressure, which in turn dictates the boiling point. Density is a function of

molecular weight and packing efficiency. The following diagram illustrates some of these

relationships.
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Interrelation of Physical Properties of Methyldiphenylphosphine
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Caption: Relationship between molecular characteristics and macroscopic physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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